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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904 Get Quote

Anhydrous Sodium Thiosulfate: A
Physicochemical Overview
This document provides the fundamental molecular properties of anhydrous sodium
thiosulfate, a compound of significant interest in various scientific and pharmaceutical

applications. The following data has been compiled to serve as a quick reference for

researchers, scientists, and professionals in drug development.

Core Molecular Data
The essential physicochemical characteristics of anhydrous sodium thiosulfate are

summarized in the table below. This information is critical for accurate stoichiometric

calculations, solution preparation, and experimental design.

Parameter Value

Molecular Formula Na₂S₂O₃[1][2][3][4]

Molecular Weight 158.11 g/mol [1][2][4]

CAS Number 7772-98-7[1][2][4][5]

Anhydrous sodium thiosulfate is an inorganic salt that is commercially available as a white,

crystalline powder.[1][3] It is readily soluble in water.[1] The compound is also available in its
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pentahydrate form (Na₂S₂O₃·5H₂O), which has a higher molecular weight of 248.18 g/mol due

to the presence of water molecules.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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